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Introduction

Berkelium (Bk), a synthetic actinide element with atomic number 97, holds a unique and
critical position in the landscape of nuclear research.[1][2] Its significance stems primarily from
its use as a target material for the synthesis of superheavy elements, pushing the boundaries
of the periodic table and allowing scientists to explore the "island of stability."[3][4] The isotope
Berkelium-249 (24°BK) is of particular importance due to its relatively long half-life and the
feasibility of its production in milligram quantities.[5][6] These application notes provide an
overview of the key uses of berkelium in nuclear science, with a focus on its role in the
discovery of new elements and the investigation of the chemical and physical properties of
heavy actinides.

Key Applications

o Synthesis of Superheavy Elements: The foremost application of berkelium is as a target
material in particle accelerators for the creation of elements with higher atomic numbers.[1]
[7] The most notable achievement in this area is the synthesis of Tennessine (Ts, element
117), which was accomplished by bombarding a 24°Bk target with Calcium-48 (*8Ca) ions.[5]
[8][9] This discovery was a major step in the quest to explore the predicted "island of
stability," a region of the nuclide chart where superheavy elements are theorized to have
longer half-lives. Berkelium has also been instrumental in the production of other heavy
elements such as Lawrencium, Rutherfordium, and Bohrium.[7]
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» Fundamental Nuclear Research: Studies involving berkelium contribute significantly to our
understanding of nuclear structure, decay properties, and the limits of nuclear stability.[1]
The radioactive decay of berkelium isotopes provides valuable data for refining nuclear
models. For instance, the decay of 24°Bk to Californium-249 (2#°Cf) allows for detailed studies
of the properties of californium, which is a strong alpha emitter.[5]

o Chemical and Physical Properties of Heavy Actinides: The availability of weighable quantities
of 249Bk has enabled researchers to investigate the chemical and physical properties of
berkelium and its compounds.[5][10][11] This research is crucial for understanding the
behavior of elements at the end of the actinide series, where relativistic effects become
increasingly prominent and can lead to unexpected chemical properties.[12]

o Potential Medical Applications: Researchers are exploring the use of berkelium isotopes,
specifically 24°Bk, in targeted alpha therapy for cancer treatment.[3] The principle involves
attaching these alpha-emitting isotopes to molecules that can selectively target and destroy
cancer cells. This application is still in the research phase but highlights a potential future
role for berkelium in medicine.

Quantitative Data Summary

The following tables summarize key quantitative data for berkelium isotopes relevant to
nuclear research applications.

Table 1: Properties of Key Berkelium Isotopes

Isotope Half-Life Primary Decay Mode

249Bk 327.2 - 330 days[5] Beta (B7)

247BK ~1,380 years[5][7] Alpha (a)

248Bk > 9 years[5] Alpha (a)

245Bk 4.94 days[13] Electron Capture (€) / Alpha (o)
243BK 4.5 hours[7][14] Electron Capture (€) / Alpha (a)

Table 2: Production and Physical Properties of Berkelium
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Property Value

Production of 24°Bk (US, 1967-present) Just over 1 gram[5]
Density ~14.78 g/cm?3[5][7]
Melting Point ~986 °CJ[5]

Bulk Modulus ~20 GPa[5]

Experimental Protocols

Protocol 1: Synthesis of Tennessine (Element 117)

This protocol outlines the key steps involved in the synthesis of Tennessine through the
bombardment of a Berkelium-249 target with Calcium-48 ions.

1. Target Preparation:

o Material: 22 milligrams of isotopically pure Berkelium-249.[5]

» Fabrication: The 24°Bk is deposited as a thin layer (approximately 300 nm thick) onto a
titanium foil backing.[9] This target is then mounted in the target chamber of the particle
accelerator.

2. lon Beam Production and Acceleration:

 lon Source: A high-intensity ion source is used to produce a beam of 48Ca ions.
o Acceleration: The #8Ca ions are accelerated to approximately 10% of the speed of light using
a cyclotron.[9]

3. Irradiation:

e The accelerated 48Ca beam, with an intensity of over 7 trillion ions per second, is directed
onto the 24°Bk target.[9]

e The bombardment is sustained for an extended period, typically around 150 days, to
maximize the probability of a fusion event.[5] The irradiation may be conducted in phases
with varying beam energies to produce different isotopes of the new element.[8][9]

4. Separation and Detection of Reaction Products:
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e The products of the fusion reaction, including the newly formed Tennessine atoms, are
separated from the unreacted beam particles and other byproducts using a gas-filled recoil
separator.

e The separated atoms are implanted into a position-sensitive detector.

o The identification of the new element is achieved by observing its characteristic alpha decay
chain, where it decays into lighter, known elements.

Protocol 2: Production and Purification of Berkelium-249

This protocol describes the general methodology for producing and purifying Berkelium-249
for use in nuclear research.

1. Production:

« Irradiation: Targets composed of curium isotopes are irradiated with a high flux of neutrons in
a nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National
Laboratory.[6][13]

e Transmutation: Through a series of neutron captures and beta decays, the curium isotopes
are transmuted into heavier elements, including berkelium.

2. Initial Separation:

o Following irradiation, the targets are dissolved, and the berkelium is chemically separated
from the bulk of the other actinides and fission products.

3. Purification:

o Berkex Solvent Extraction: A key step in berkelium purification is the "Berkex" process,
which utilizes the oxidation of Bk(lll) to Bk(IV).[6] This change in oxidation state allows for the
separation of berkelium from other actinides that typically remain in the +3 state.

e lon Exchange Chromatography: Further purification is achieved using ion exchange
chromatography. A recently developed method employs a dual-column system with an anion
exchange resin, which has significantly reduced the purification time from weeks to days and
improved the final purity to over 97%.[15]

Visualizations
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Caption: Workflow for the production of Berkelium-249 and the synthesis of Tennessine.
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Caption: Decay chain of Berkelium-249.
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Caption: Logical workflow of a superheavy element synthesis experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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